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Compound of Interest

Compound Name: DL-Glutamine

Cat. No.: B559555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a DL-Glutamine stock solution. While L-Glutamine is the biologically active

isomer essential for cell culture, understanding the properties and preparation of the DL-

racemic mixture is crucial for specific research applications where both isomers may be

studied.

Application Notes
DL-Glutamine is a racemic mixture containing equal parts D-Glutamine and L-Glutamine. In

cell culture and other biological systems, it is almost exclusively the L-isomer that serves as a

vital energy source, a precursor for nucleotide and protein synthesis, and a nitrogen donor.[1]

Mammalian cells primarily utilize L-Glutamine, and the D-isomer is generally not metabolized.

Therefore, when preparing a stock solution of DL-Glutamine for biological applications, it is

critical to consider that only half of the concentration will be the biologically active L-form.

L-Glutamine in solution is known for its instability, degrading over time into pyroglutamate and

ammonia, the latter of which can be toxic to cells.[1][2] The rate of degradation is dependent on

time, temperature, and pH.[3] Stock solutions are therefore typically prepared at a high

concentration, filter-sterilized, and stored frozen in aliquots to minimize degradation from

repeated freeze-thaw cycles. For long-term cultures or to avoid the rapid degradation of L-

Glutamine, stabilized dipeptide forms such as L-alanyl-L-glutamine are often used.[1][2][4]
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Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and storage of

Glutamine solutions. Note that while most data is for the commonly used L-Glutamine, the

molecular weight is identical for DL-Glutamine. Solubility for DL-Glutamine is noted to be

lower than L-Glutamine.

Parameter Value Notes

Molecular Weight 146.14 g/mol
Applies to both L- and DL-

Glutamine.

Solubility of L-Glutamine in

Water
36 mg/mL at 25°C[5][6]

Higher concentrations can be

achieved with increased

temperature.[7]

Solubility of DL-Glutamine in

Water
Slightly soluble[8]

Specific quantitative data is not

readily available. Sonication

may be required.[8]

Recommended Stock

Concentration
200 mM[5][9][10]

A convenient concentration for

easy dilution to working

concentrations.

Typical Working Concentration 2 - 10 mM[5]
Varies depending on the cell

line and media formulation.[5]

Storage of Powder 15 - 30°C
L-Glutamine powder is very

stable.

Storage of Stock Solution -20°C[5]

Store in small, single-use

aliquots to avoid freeze-thaw

cycles.

Stability at -20°C Several months[5]
Degradation is minimal at this

temperature.[3]

Stability at 4°C Approximately 2 weeks[5]
Significant degradation occurs

at refrigerated temperatures.

Sterilization Method
Filtration (0.1 - 0.22 µm filter)

[5]

Do not autoclave, as heat

degrades Glutamine.[5]
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Experimental Protocol: Preparation of 200 mM DL-
Glutamine Stock Solution (100 mL)
This protocol outlines the steps to prepare a 100 mL of 200 mM DL-Glutamine stock solution.

Materials and Equipment:
DL-Glutamine powder (MW: 146.14 g/mol )

Cell culture grade water or 0.85% saline[5]

Sterile 250 mL beaker or flask[5]

Sterile magnetic stir bar and stir plate

Sterile 100 mL graduated cylinder or volumetric flask

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile conical tubes or cryovials for aliquoting

Laminar flow hood or sterile work area

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
Calculation:

To prepare 100 mL (0.1 L) of a 200 mM (0.2 M) solution, the required mass of DL-
Glutamine is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.2 mol/L x 0.1 L x 146.14 g/mol = 2.92 g

Dissolution:
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In a laminar flow hood, add approximately 90 mL of cell culture grade water or 0.85%

saline to a sterile 250 mL beaker containing a sterile magnetic stir bar.[5][9]

Weigh out 2.92 g of DL-Glutamine powder and slowly add it to the water/saline while

stirring.[9]

Continue stirring until the powder is completely dissolved. As DL-Glutamine has lower

solubility than L-Glutamine, this may take some time. Gentle warming (to no more than

37°C) or sonication may be required to fully dissolve the compound.[8] Ensure no visible

particles remain.

Volume Adjustment:

Once fully dissolved, transfer the solution to a 100 mL sterile graduated cylinder or

volumetric flask.

Rinse the beaker with a small amount of the solvent and add it to the cylinder.

Carefully bring the final volume to exactly 100 mL with the solvent.

Sterilization:

Draw the DL-Glutamine solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a sterile collection vessel, such as a sterile conical tube or

bottle.[5] Do not autoclave.[5]

Aliquoting and Storage:

Dispense the sterile 200 mM DL-Glutamine stock solution into smaller, single-use sterile

aliquots (e.g., 5 or 10 mL) in cryovials or conical tubes.[5]

Label each aliquot clearly with the name of the solution (200 mM DL-Glutamine), the

preparation date, and your initials.

Store the aliquots at -20°C for long-term storage.[5]
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Workflow Diagram
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Caption: Workflow for preparing a sterile DL-Glutamine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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